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Compound of Interest

Compound Name: SM-2470

Cat. No.: B1209344 Get Quote

Researchers, scientists, and drug development professionals must prioritize safety and

environmental responsibility when disposing of chemical compounds. This document provides

general guidance on the proper disposal of the α1-adrenoceptor antagonist SM-2470,

emphasizing the critical need to adhere to local, state, and federal regulations.

Disclaimer: A specific Safety Data Sheet (SDS) for SM-2470 (CAS No. 99899-45-3) containing

detailed disposal instructions was not publicly available at the time of this writing. The following

procedures are based on general best practices for the disposal of non-hazardous solid

chemical waste in a laboratory setting. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department and a licensed chemical waste disposal

company to ensure full compliance and safety.

Summary of Key Information
While specific quantitative data for SM-2470 disposal is unavailable without an SDS, the

following table outlines the general characteristics of this compound based on available product

information.
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Parameter Data

CAS Number 99899-45-3

Physical State Solid

Hazard Classification

Not classified as a hazardous substance or

mixture (based on available information for a

similar product, subject to verification with a

specific SDS).

Storage Store at -20°C.

Experimental Protocol: General Disposal of Non-
Hazardous Solid Laboratory Chemicals
The following protocol outlines a general, step-by-step methodology for the disposal of solid

chemical waste that has been determined to be non-hazardous. This is not a substitute for a

substance-specific protocol and must be adapted to your institution's policies.

1. Waste Identification and Segregation:

Confirm that SM-2470 is the only substance in the waste container.
If mixed with other chemicals, the entire mixture must be treated as hazardous waste until
proven otherwise by a qualified chemist or through appropriate analysis.
Do not mix with hazardous waste streams (e.g., solvents, heavy metals, reactive chemicals).

2. Container Selection and Labeling:

Use a chemically compatible, sealable container for waste accumulation.
Clearly label the container with "Non-Hazardous Waste," the chemical name ("SM-2470"),
and the CAS number ("99899-45-3").
Include the date of waste generation.

3. Waste Collection and Storage:

Store the sealed waste container in a designated, secure area away from incompatible
materials.
Maintain an inventory of all chemical waste.
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4. Final Disposal:

Arrange for pickup and disposal through your institution's EHS-approved chemical waste
contractor.
Provide the waste contractor with all available information on the chemical.
Do not dispose of SM-2470 in the regular trash or down the drain unless explicitly permitted
by your institution's EHS department and local regulations. Even for non-hazardous
substances, this is often prohibited to avoid accidental exposure of custodial staff and
contamination of wastewater systems.

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates the general decision-making process for the proper disposal of

laboratory chemicals.
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Start: Chemical Waste Generated

Consult Safety Data Sheet (SDS)

Is the waste hazardous?

Waste is Non-Hazardous

No

Waste is Hazardous

Yes

Segregate and store in a labeled,
compatible non-hazardous waste container.

Segregate and store in a labeled,
compatible hazardous waste container.

Arrange for disposal by a licensed
chemical waste contractor.

End: Proper Disposal

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste disposal.

It is the responsibility of the researcher to ensure that all chemical waste is managed and

disposed of in a manner that is safe for personnel and the environment, and in full compliance

with all applicable regulations.
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To cite this document: BenchChem. [Proper Disposal Procedures for SM-2470: A General
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209344#sm-2470-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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